Cas no 4374-93-0 (Deoxyhumulone)

Deoxyhumulone structure
Deoxyhumulone structure
Product Name:Deoxyhumulone
CAS No:4374-93-0
Molecular Formula:C21H30O4
Molecular Weight:346.4605
CID:1515854
PubChem ID:6450808

Deoxyhumulone Properties

Names and Identifiers

    • 3-methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methylbut-2-en-1-yl)phenyl]butan-1-one
    • 1-Butanone, 3-methyl-1-(2,4,6-trihydroxy-3,5-bis(3-methyl-2-butenyl)phenyl)-
    • 3-methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methylbut-2-enyl)phenyl]butan-1-one
    • DTXSID20195922
    • 3,5-Bis(3-methyl-2-butenyl)phloroisovalerophenone
    • 2G8GOM6DZY
    • 3-METHYL-1-(2,4,6-TRIHYDROXY-3,5-BIS(3-METHYL-2-BUTEN-1-YL)PHENYL)-1-BUTANONE
    • Desoxyhumulone
    • 1-BUTANONE, 3-METHYL-1-(2,4,6-TRIHYDROXY-3,5-BIS(3-METHYL-2-BUTEN-1-YL)PHENYL)-
    • 4-Deoxy-humulone
    • UNII-2G8GOM6DZY
    • Deoxyhumulone
    • SCHEMBL6125217
    • 3,5-Bis(3-methyl-2-butenyl)phlorisovalerophenone
    • 4374-93-0
    • {3,5-bis(3-methyl-2-butenyl)-2,4,6-trihydroxyphenyl} (2-methylpropyl) ketone
    • 3-Methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methyl-2-butenyl)phenyl]-1-butanone, 9CI
    • 4-Deoxyhumulone
    • CHEBI:134345
    • Humulone, 4-deoxy-
    • 1-Butanone, 3-methyl-1-[2,4,6-trihydroxy-3,5-bis(3-methyl-2-buten-1-yl)phenyl]-
    • DEOXYHUMULONE, 4-
    • 3,5-diprenylphlorisovalerophenone
    • diprenylphlorisovalerophenone
    • InChIKey: NQYBQBZOHCACCR-UHFFFAOYSA-N
    • Inchi: InChI=1S/C21H30O4/c1-12(2)7-9-15-19(23)16(10-8-13(3)4)21(25)18(20(15)24)17(22)11-14(5)6/h7-8,14,23-25H,9-11H2,1-6H3
    • SMILES: CC(C)CC(=O)C1=C(C(=C(C(=C1O)CC=C(C)C)O)CC=C(C)C)O

Computed Properties

  • Exact Mass: 346.2145
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 346.21440943g/mol
  • Heavy Atom Count: 25
  • Complexity: 464
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 6.2
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76

Deoxyhumulone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
D792830-25mg
Deoxyhumulone
4374-93-0
25mg
$270.00 2023-05-18

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